Cas no 1214324-40-9 ((2-(Trifluoromethyl)biphenyl-4-yl)methanamine)

• Product Name: (2-(Trifluoromethyl)biphenyl-4-yl)methanamine
• CAS No: 1214324-40-9
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4997857
• Update Time: 2025-10-22

(2-(Trifluoromethyl)biphenyl-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)biphenyl-4-yl)methanamine

• Inchi： 1S/C14H12F3N/c15-14(16,17)13-8-10(9-18)6-7-12(13)11-4-2-1-3-5-11/h1-8H,9,18H2
• InChI Key： PNKVFMIAKLUOAA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2-(Trifluoromethyl)biphenyl-4-yl)methanamine

Introduction to (2-(Trifluoromethyl)biphenyl-4-yl)methanamine

The compound with CAS No. 1214324-40-9, commonly referred to as (2-(Trifluoromethyl)biphenyl-4-yl)methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of a biphenyl system with a trifluoromethyl group at the 2-position and a methanamine group at the 4-position. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-(Trifluoromethyl)biphenyl-4-yl)methanamine through innovative methodologies. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the biphenyl framework. The introduction of the trifluoromethyl group has been achieved via electrophilic substitution or through the use of pre-functionalized building blocks, ensuring high yields and excellent regioselectivity.

The trifluoromethyl group is known for its electron-withdrawing properties, which significantly influence the electronic characteristics of the biphenyl system. This effect is particularly advantageous in applications where control over electron distribution is critical, such as in the design of organic semiconductors or in drug discovery. The methanamine group, on the other hand, introduces nucleophilic properties, enabling further functionalization and reactivity in subsequent chemical transformations.

One of the most promising applications of (2-(Trifluoromethyl)biphenyl-4-yl)methanamine lies in its potential as an intermediate in pharmaceutical synthesis. The compound's structure allows for further modification to incorporate bioactive moieties, making it a versatile building block for developing novel drug candidates. Recent studies have demonstrated its utility in synthesizing ligands for G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders and neurological conditions.

In addition to its pharmaceutical applications, (2-(Trifluoromethyl)biphenyl-4-yl)methanamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have investigated its ability to act as an electron transport layer, where its electron-withdrawing trifluoromethyl group facilitates efficient charge transport and improves device performance.

The physical properties of (2-(Trifluoromethyl)biphenyl-4-yl)methanamine are also worth noting. Its melting point and boiling point are influenced by the intermolecular forces within its structure, with hydrogen bonding from the methanamine group playing a significant role. These properties are crucial for determining its stability under various conditions and its suitability for different synthetic routes.

From a chemical standpoint, (2-(Trifluoromethyl)biphenyl-4-yl)methanamine exhibits reactivity that is dictated by its functional groups. The trifluoromethyl group renders the biphenyl system more electron-deficient, making it susceptible to nucleophilic attack under certain conditions. Conversely, the methanamine group can act as a nucleophile in reactions such as alkylation or acylation, providing avenues for further functionalization.

Recent research has also explored the use of (2-(Trifluoromethyl)biphenyl-4-yl)methanamine in catalytic processes. Its ability to coordinate with metal catalysts has been leveraged in asymmetric catalysis, where it serves as a chiral auxiliary or ligand to induce enantioselectivity in reactions. This application underscores its versatility and highlights its potential as a valuable tool in modern catalytic chemistry.

In conclusion, (2-(Trifluoromethyl)biphenyl-4-yl)methanamine is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable building block for both academic research and industrial applications. As advancements in synthetic methods continue to unfold, it is anticipated that this compound will find even more innovative uses in the future.